Dimethyl Sulfide

• CAS No.: 75-18-3
• Product Name: Dimethyl Sulfide
• Molecular Formula: C2H6S; (CH3)2S; CH3SCH3; C2H6S
• Molecular Weight: 62.14 g/mol
• IUPAC Name: methylsulfanylmethane
• Standard InChI: InChI=1S/C2H6S/c1-3-2/h1-2H3
• Standard InChIKey: QMMFVYPAHWMCMS-UHFFFAOYSA-N
• Impurities: Gas chromatographic analysis showed that dimethyl sulfide contained 710 ppm dimethyl disulfide, 355 ppm carbon disulfide, butyl ethyl sulfide, and 95 ppm allyl sulfide as impurities.
• SMILES: CSC
• Canonical SMILES: CSC
• Boiling Point: 99 °F at 760 mm Hg (USCG, 1999); 37.3 °C; 99°F
• Colorform: Colorless, volatile liquid
• Density: 0.85 at 68 °F (USCG, 1999); 0.8483 g/cu cm at 20 °C; Relative density (water = 1): 0.85; 0.840-0.850; 0.85
• Flash Point: -36 °F (USCG, 1999); -48 °C (closed cup); -49 °C; -36°F
• Melting Point: -144 °F (USCG, 1999); -98.3 °C; -98.24 °C; -98.3°C; -98 °C; -144°F
• Physical Description: Dimethyl sulfide appears as a clear colorless to straw colored liquid with a disagreeable odor. Flash point less than 0°F. Less dense than water and slightly soluble in water. Vapors are heavier than air.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless to pale yellow liquid with unpleasant odour of wild radish, cabbage; A clear colorless to straw colored liquid with a disagreeable odor.
• Description: Dimethyl sulfide appears as a clear colorless to straw colored liquid with a disagreeable odor. Flash point less than 0°F. Less dense than water and slightly soluble in water. Vapors are heavier than air.; Dimethyl sulfide is a methyl sulfide in which the sulfur atom is substituted by two methyl groups. It is produced naturally by some marine algae. It has a role as a bacterial xenobiotic metabolite, a marine metabolite, an EC 3.5.1.4 (amidase) inhibitor, an algal metabolite and an Escherichia coli metabolite.; Dimethyl sulfide, also known as methyl thioether or DMS, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Dimethyl sulfide exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Dimethyl sulfide has been found throughout most human tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, dimethyl sulfide is primarily located in the cytoplasm. Dimethyl sulfide exists in all eukaryotes, ranging from yeast to humans. Dimethyl sulfide is a sweet corn, cabbage, and gasoline tasting compound that can be found in a number of food items such as garden onion, potato, tea, and spearmint. This makes dimethyl sulfide a potential biomarker for the consumption of these food products.
• Solubility: 22 mg/mL at 25 °C; Soluble in alcohol, ether; soluble in water at concentrations below 300 mM; Slightly soluble in water; soluble in ethanol, ethyl ether; In water, 2.2X10+4 mg/L at 25 °C; Solubility in water: none; insoluble in water; soluble in ethyl alcohol and ethyl ether; 1 ml in 1 ml 95% alcohol (in ethanol)
• Synonyms: 2-Thiapropane; DMS; Dimethyl Monosulfide; Dimethyl Sulfide; Dimethyl Sulphide; Dimethyl Thioether; Methyl Monosulfide; Methylthiomethane; Thiobis(methane); 1,1’-Thiobismethane
• Vapor Density: 2.14 (Air = 1); Relative vapor density (air = 1): 2.1
• Vapor Pressure: 502.34 mmHg; 502 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 53.2
• PubChem Compound: 1068
• Last Modified: Nov 11 2021